Cas no 2137994-80-8 (6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol)

• Product Name: 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol
• CAS No: 2137994-80-8
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6405922
• PubChem ID: 165742588
• Update Time: 2025-06-09

6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol
• 2137994-80-8
• EN300-1112514

• Inchi： 1S/C10H19N3O/c1-9-10(11)8-12-13(9)6-4-2-3-5-7-14/h8,14H,2-7,11H2,1H3
• InChI Key： PDOLAHKIKACKTE-UHFFFAOYSA-N
• SMILES： OCCCCCCN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol

Introduction to 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol (CAS No. 2137994-80-8)

6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol, with the CAS number 2137994-80-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hexyl chain and a substituted pyrazole ring. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The pyrazole ring, a five-membered heterocyclic compound, is known for its versatile biological properties, including anti-inflammatory, analgesic, and antipyretic activities. The presence of an amino group and a methyl substituent further enhances the compound's reactivity and binding affinity to specific biological targets. The hexyl chain, on the other hand, contributes to the compound's solubility and bioavailability, which are crucial factors in drug development.

Recent studies have explored the potential of 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are common hallmarks of neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol has also shown promise in the field of cancer research. Studies have demonstrated that this compound can selectively target cancer cells by interfering with their metabolic pathways and inducing apoptosis. For instance, a study published in the Cancer Research journal reported that 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol effectively inhibited the growth of breast cancer cells by disrupting the mitochondrial membrane potential and activating caspase-dependent cell death pathways.

The pharmacokinetic properties of 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, toxicological studies have revealed that 6-(4-amino-5-methyl-1H-pyrazol-1-yl)hexan-1-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for producing 6-(4-amino-5-methyl-1H-pyrazol-1-y l)hexan - 1 - ol has been optimized to ensure high yields and purity. The process typically involves several steps, including the formation of the pyrazole ring through a cyclocondensation reaction and the subsequent functionalization of the hexyl chain. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of the production process.

In conclusion, 6-(4-amino - 5 - methyl - 1 H - pyrazol - 1 - yl ) hexan - 1 - ol (CAS No . 2 137994 - 80 - 8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.